4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester
Overview
Description
4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester, also known as 4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester, is a useful research compound. Its molecular formula is C35H47N3O6 and its molecular weight is 605.8 g/mol. The purity is usually 95%.
The exact mass of the compound 4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 2-Ring - Indoles - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
139238-61-2 |
|---|---|
Product Name |
4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester |
Molecular Formula |
C35H47N3O6 |
Molecular Weight |
605.8 g/mol |
IUPAC Name |
propan-2-yl 4-cyclohexyl-2-hydroxy-3-[2-[[2-(3-oxo-1H-isoindol-2-yl)-3-phenylpropanoyl]amino]pentanoylamino]butanoate |
InChI |
InChI=1S/C35H47N3O6/c1-4-13-28(32(40)37-29(20-24-14-7-5-8-15-24)31(39)35(43)44-23(2)3)36-33(41)30(21-25-16-9-6-10-17-25)38-22-26-18-11-12-19-27(26)34(38)42/h6,9-12,16-19,23-24,28-31,39H,4-5,7-8,13-15,20-22H2,1-3H3,(H,36,41)(H,37,40) |
InChI Key |
PXIHYVZAKDAXEW-UHFFFAOYSA-N |
SMILES |
CCCC(C(=O)NC(CC1CCCCC1)C(C(=O)OC(C)C)O)NC(=O)C(CC2=CC=CC=C2)N3CC4=CC=CC=C4C3=O |
Canonical SMILES |
CCCC(C(=O)NC(CC1CCCCC1)C(C(=O)OC(C)C)O)NC(=O)C(CC2=CC=CC=C2)N3CC4=CC=CC=C4C3=O |
synonyms |
4-COPAB 4-cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester 4-cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester, 2(S)-hydroxy isome |
Origin of Product |
United States |
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